Cas no 2171250-44-3 ((3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid)

• Product Name: (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid
• CAS No: 2171250-44-3
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6452383
• PubChem ID: 165578839
• Update Time: 2025-10-30

(3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid
• (3S)-3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}formamido)pentanoic acid
• EN300-1575652
• 2171250-44-3

• Inchi： 1S/C28H28N2O5/c1-2-20(15-26(31)32)30-27(33)19-13-11-18(12-14-19)16-29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,20,25H,2,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t20-/m0/s1
• InChI Key： DKYHHTUOLSFDEZ-FQEVSTJZSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid

Introduction to (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2171250-44-3)

(3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2171250-44-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Lys(Mbh)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal, making it an essential tool in the development of therapeutic peptides.

The Fmoc protecting group is particularly advantageous because it can be selectively removed under mild conditions, typically using piperidine in dimethylformamide (DMF). This selective deprotection allows for the sequential addition of amino acids in the desired order, ensuring high yields and purity of the final peptide product. The Lys(Mbh)-OH portion of the compound refers to lysine protected with a 4-methylbenzhydrylamine (Mbh) group, which further enhances the stability and solubility of the intermediate during synthesis.

Recent advancements in the field have highlighted the importance of (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for creating peptides with enhanced biological activity and reduced immunogenicity. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid involves several key steps. Initially, lysine is protected with the Fmoc group using Fmoc chloride and a base such as diisopropylethylamine (DIPEA). The resulting Fmoc-Lys-OH is then further modified by introducing the Mbh protecting group on the ε-amino group of lysine. This step typically involves reacting Fmoc-Lys-OH with Mbh chloride in an appropriate solvent like dichloromethane (DCM). The final step involves converting the protected lysine into the desired formamido derivative through a series of reactions involving formic acid and other reagents.

The physical and chemical properties of (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid are well-characterized. It is a white to off-white solid with a molecular weight of approximately 508.6 g/mol. The compound is soluble in organic solvents such as DMSO and DMF but has limited solubility in water. Its stability under various conditions has been extensively studied, and it is known to be stable at room temperature when stored under dry conditions.

In terms of its applications, (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid is primarily used in the synthesis of bioactive peptides. These peptides can be designed to target specific receptors or enzymes involved in disease pathways, making them valuable tools for drug discovery and development. For example, researchers at a leading pharmaceutical company have used this compound to synthesize peptides that inhibit protease activity, which has potential applications in treating viral infections such as HIV.

Moreover, (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid has been utilized in the development of peptide-based vaccines. These vaccines offer several advantages over traditional vaccines, including improved stability, reduced side effects, and enhanced immunogenicity. A recent clinical trial evaluating a peptide vaccine containing this compound showed promising results in inducing a strong immune response against cancer cells.

Despite its numerous applications, the use of (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid also presents some challenges. One major challenge is ensuring high purity during synthesis, as impurities can significantly affect the biological activity and safety of the final product. Additionally, optimizing the conditions for deprotection and coupling reactions is crucial for achieving high yields and minimizing side reactions.

To address these challenges, researchers are continuously exploring new methods and techniques for improving the synthesis and purification processes. For instance, green chemistry approaches are being investigated to reduce environmental impact while maintaining high product quality. Additionally, advances in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have greatly enhanced our ability to monitor and control impurities during synthesis.

In conclusion, (3S)-3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}formamido)pentanoic acid (CAS No. 2171250-44-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique properties make it an essential building block for synthesizing bioactive peptides with diverse applications ranging from drug discovery to vaccine development. As research in this field continues to advance, we can expect to see even more innovative uses for this compound in the future.